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Compound of Interest

Compound Name: Enalapril

Cat. No.: B1671234

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of the metabolic activation of enalapril, an
angiotensin-converting enzyme (ACE) inhibitor widely prescribed for hypertension and heart
failure. As a prodrug, enalapril's therapeutic efficacy is entirely dependent on its
biotransformation into the active metabolite, enalaprilat. This process occurs predominantly in
the liver, mediated by a specific enzyme, making the liver's metabolic capacity a critical factor
in the drug's pharmacokinetic and pharmacodynamic profile.

Core Mechanism of Enalapril Activation

Enalapril is an ethyl ester prodrug that is pharmacologically inactive.[1][2] Its conversion to the
active diacid metabolite, enalaprilat, is essential for its therapeutic action of inhibiting the
angiotensin-converting enzyme (ACE).[3][4] This bioactivation is a hydrolysis reaction that
occurs primarily in the liver.[4][5][6]

The key enzyme responsible for this metabolic step is human liver carboxylesterase 1 (CES1),
a major hydrolase in the liver.[7][8][9][10] Studies using recombinant human enzymes have
demonstrated that enalapril is readily hydrolyzed by CES1, but not by carboxylesterase 2
(CES2).[8][9] Therefore, the rate and extent of enalaprilat formation are directly dependent on
the activity of hepatic CES1. Genetic variations in the CES1 gene can alter the enzyme's
catalytic activity, potentially impacting enalapril metabolism and patient response.[7][10][11]
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Quantitative Data: Pharmacokinetics and Enzyme

Kinetics

The conversion of enalapril to enalaprilat is a critical step that influences the pharmacokinetic

profiles of both the parent drug and its active metabolite.

Pharmacokinetic Parameters

The following tables summarize key pharmacokinetic parameters for enalapril and enalaprilat

following oral administration of enalapril to healthy adult volunteers.

Table 1. Pharmacokinetic Parameters of Enalapril

Parameter Value (Mean * SD) Dose Reference
Cmax (ng/mL) 313.5+139.6 10 mg [12]

481 £+ 185 20 mg [13]

Tmax (h) 1.06 + 0.30 10 mg [12]

1.09 + 0.33 20 mg [13]

AUC(0-w) (ng-h/mL) 450.0 + 199.5 10 mg [12]

832 + 325 20 mg [13]

t1/2 (h) 16+15 10 mg [12]

Table 2: Pharmacokinetic Parameters of Enalaprilat (after oral Enalapril)
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Parameter Value (Mean * SD) Dose Reference
Cmax (ng/mL) 54.8 £29.5 10 mg [12][14]
72.9+33.6 20 mg [13]

Tmax (h) 46+1.6 10 mg [12][14]
4.05+1.22 20 mg [13]

AUC(0-%) (ng-h/mL) 266.9 + 122.7 10 mg [12][14]
383 + 158 20 mg [13]

t1/2 (h) ~11 (effective) N/A [15]

Note: The effective half-life of enalaprilat is prolonged due to its tight binding to ACE.[15]

Enzyme Kinetics

The hydrolysis of enalapril by CES1 has been characterized in vitro. Unlike many enzyme
reactions that follow standard Michaelis-Menten kinetics, enalapril exhibits substrate inhibition
kinetics.[8][9]

Table 3: In Vitro Enzyme Kinetic Parameters for Enalapril Hydrolysis by CES1

Parameter Value Enzyme Source Reference

Recombinant human

Kinetics Model Substrate Inhibition [819]
CES1

Intrinsic Clearance 0.02 mL/min/mg Recombinant human 81]

(CLint) protein CES1

Experimental Protocols

Investigating the hepatic activation of enalapril involves a combination of in vitro and in vivo
methods, coupled with sensitive analytical techniques.

In Vitro Enalapril Hydrolysis Assay
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This protocol describes a typical experiment to measure the conversion of enalapril to

enalaprilat using human liver subcellular fractions.

Objective: To determine the rate of enalaprilat formation catalyzed by human liver

carboxylesterases.

Materials:

Human Liver S9 fractions or microsomes

Enalapril maleate

Enalaprilat standard

Phosphate buffer (e.g., 50 mM Tris-HCI, pH 7.4)

Acetonitrile (ice-cold)

Internal standard for LC-MS/MS analysis (e.g., benazepril, captopril)[16][17]
Incubator or water bath (37°C)

Centrifuge

LC-MS/MS system

Methodology:

Preparation: Thaw human liver S9 fractions on ice. Prepare a stock solution of enalapril in
the assay buffer.

Reaction Mixture: In a microcentrifuge tube, combine the liver S9 protein (e.g., 0.2-0.5
mg/mL final concentration), assay buffer, and pre-warmed enalapril solution to initiate the
reaction.[18][19] Final substrate concentrations may range from 1 to 500 uM to characterize
kinetics.[8][19]

Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 10-20
minutes).[8][19] The time should be within the linear range of product formation.
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o Termination: Stop the reaction by adding a volume of ice-cold acetonitrile (e.g., 2 volumes)
containing the internal standard. This step also precipitates the proteins.[20]

o Sample Processing: Vortex the mixture and centrifuge at high speed (e.g., 10,000 x g for 15
minutes) to pellet the precipitated protein.[20]

e Analysis: Transfer the supernatant to an autosampler vial for analysis.

» Quantification: Quantify the concentration of the formed enalaprilat using a validated LC-
MS/MS method against a standard curve.[16][20]

In Vivo Human Pharmacokinetic Study

This protocol outlines the design of a clinical study to assess the pharmacokinetics of enalapril
and enalaprilat.

Objective: To characterize the plasma concentration-time profiles of enalapril and enalaprilat
after oral administration of enalapril.

Design:

¢ Single-dose, open-label study in healthy volunteers.[12][13]

e Subjects fast overnight before drug administration.

o Asingle oral dose of enalapril maleate (e.g., 10 or 20 mg) is administered with water.[13]
Methodology:

e Dosing: Administer the enalapril tablet to subjects.

e Blood Sampling: Collect serial blood samples (e.g., into heparinized or EDTA tubes) at pre-
dose (0 h) and at multiple time points post-dose (e.g., 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36,
and 48 hours).

o Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma
samples at -20°C or -80°C until analysis.[21]
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» Sample Analysis: Determine the concentrations of enalapril and enalaprilat in the plasma
samples using a validated analytical method such as LC-MS/MS or ELISA.[13][20]

o Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC,
t1/2) for both analytes using non-compartmental analysis.

Analytical Quantification Methods

Accurate quantification of enalapril and enalaprilat in biological matrices is crucial.

e LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): This is the gold standard
for its high sensitivity and specificity. The method typically involves a sample preparation
step like protein precipitation or solid-phase extraction, followed by chromatographic
separation and mass spectrometric detection.[16][17][20] The linear range is often between
1-500 ng/mL.[20]

o ELISA (Enzyme-Linked Immunosorbent Assay): Specific immunoassays have also been
developed for the separate quantification of enalapril and enalaprilat.[12][13] These
methods offer an alternative to chromatographic techniques and can be used for
pharmacokinetic studies.

Visualizations
Signaling and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the key pathways and
processes involved in enalapril activation.
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Caption: Metabolic activation pathway of enalapril in the liver.
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Caption: Experimental workflow for an in vitro enalapril hydrolysis assay.
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Caption: Workflow for a human pharmacokinetic study of enalapril.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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